Cas no 922128-08-3 (3-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide)
3-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide
- 3-methyl-N-(4-methyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)benzamide
- AKOS024635395
- 922128-08-3
- 3-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide
- F2276-0096
-
- Inchi: 1S/C18H18N2O3/c1-12-4-3-5-13(10-12)17(21)19-14-6-7-16-15(11-14)18(22)20(2)8-9-23-16/h3-7,10-11H,8-9H2,1-2H3,(H,19,21)
- InChI Key: PNJFMUCCPQJLNY-UHFFFAOYSA-N
- SMILES: O1C2C=CC(=CC=2C(N(C)CC1)=O)NC(C1C=CC=C(C)C=1)=O
Computed Properties
- Exact Mass: 310.13174244g/mol
- Monoisotopic Mass: 310.13174244g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 454
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 58.6Ų
3-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2276-0096-2μmol |
3-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide |
922128-08-3 | 90%+ | 2μl |
$85.5 | 2023-05-16 | |
| Life Chemicals | F2276-0096-5μmol |
3-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide |
922128-08-3 | 90%+ | 5μl |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2276-0096-10μmol |
3-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide |
922128-08-3 | 90%+ | 10μl |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2276-0096-20μmol |
3-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide |
922128-08-3 | 90%+ | 20μl |
$118.5 | 2023-05-16 | |
| Life Chemicals | F2276-0096-1mg |
3-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide |
922128-08-3 | 90%+ | 1mg |
$81.0 | 2023-05-16 | |
| Life Chemicals | F2276-0096-2mg |
3-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide |
922128-08-3 | 90%+ | 2mg |
$88.5 | 2023-05-16 | |
| Life Chemicals | F2276-0096-3mg |
3-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide |
922128-08-3 | 90%+ | 3mg |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2276-0096-4mg |
3-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide |
922128-08-3 | 90%+ | 4mg |
$99.0 | 2023-05-16 | |
| Life Chemicals | F2276-0096-5mg |
3-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide |
922128-08-3 | 90%+ | 5mg |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2276-0096-10mg |
3-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide |
922128-08-3 | 90%+ | 10mg |
$118.5 | 2023-05-16 |
3-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 3-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide
Introduction to 3-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide and Its Significance in Modern Chemical Biology
The compound with the CAS number 922128-08-3, specifically 3-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide, represents a fascinating molecule in the realm of chemical biology. This compound belongs to a class of heterocyclic derivatives that have garnered significant attention due to their potential pharmacological applications. The intricate structure of this molecule, featuring a benzamide moiety linked to a benzoxazepine scaffold, positions it as a candidate for further exploration in drug discovery and therapeutic development.
Recent advancements in the field of medicinal chemistry have highlighted the importance of benzoxazepine derivatives in the design of novel bioactive molecules. The benzoxazepine core is known for its ability to interact with various biological targets, making it a valuable scaffold for the development of drugs targeting neurological disorders, inflammation, and other diseases. The specific substitution pattern in 3-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide, particularly the presence of a methyl group at the 3-position and another at the 4-position of the benzoxazepine ring, contributes to its unique pharmacological profile.
One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The benzamide group provides a versatile handle for further functionalization, allowing chemists to explore modifications that could enhance its bioactivity or selectivity. This flexibility is particularly valuable in drug development pipelines where lead optimization is a critical step.
Current research in chemical biology has demonstrated that benzoxazepine derivatives can exhibit a wide range of biological activities. For instance, studies have shown that certain benzoxazepines can modulate neurotransmitter receptors, which has implications for the treatment of conditions such as depression and anxiety. The presence of the methyl groups in 3-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide may influence its interaction with these targets, potentially leading to novel therapeutic effects.
The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The construction of the benzoxazepine ring requires careful consideration of reaction conditions and reagents to ensure high yield and purity. Techniques such as cyclization reactions and nucleophilic substitutions are commonly employed in these synthetic routes. The introduction of the methyl groups at specific positions on the benzoxazepine scaffold further complicates but also enriches the synthetic challenge.
In terms of pharmacological evaluation, 3-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide has been subjected to various in vitro assays to assess its potential biological activity. Preliminary results suggest that it may exhibit inhibitory effects on certain enzymes or receptors relevant to human health. These findings are encouraging and warrant further investigation into its pharmacokinetic properties and potential therapeutic applications.
The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques allow researchers to predict how 3-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide might interact with biological targets at the atomic level. This information is crucial for designing experiments and optimizing synthetic routes. Additionally, computational methods can help identify potential side effects or toxicities associated with the compound before it is tested in vivo.
The future prospects for 3-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-y]benzamide are promising. As our understanding of biological systems continues to grow, so does our ability to design molecules that can interact with them in meaningful ways. This compound represents just one example of how chemical biology is driving innovation in drug discovery. By leveraging advances in synthetic chemistry and computational biology, researchers can accelerate the development of new treatments for a variety of diseases.
In conclusion,92212808 is not just another chemical entity but a beacon of hope in modern medicine. Its unique structure and promising biological activities make it a valuable asset in the quest for new therapies. As research progresses,this molecule will undoubtedly play a significant role in shaping the future landscape of pharmaceuticals and chemical biology.
922128-08-3 (3-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)